4-ethoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide

• Molecular Formula: C23H30N2O3
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 4-ethoxy-N-[2-(4-methoxyphenyl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C23H30N2O3/c1-3-28-21-13-9-19(10-14-21)23(26)24-17-22(25-15-5-4-6-16-25)18-7-11-20(27-2)12-8-18/h7-14,22H,3-6,15-17H2,1-2H3,(H,24,26)
• InChI Key: NMZXEHIVIIYOCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC(C2=CC=C(C=C2)OC)N3CCCCC3

Description

The compound 4-ethoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide (CAS: 874207-55-3, molecular formula: C23H30N2O3, molecular weight: 382.5 g/mol) features a benzamide core substituted with an ethoxy group at the para position. The amide nitrogen is linked to a 2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl moiety, combining aromatic, ether, and piperidine functionalities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Intermediate: The initial step involves the reaction of 4-methoxybenzaldehyde with piperidine to form an imine intermediate.

Reduction: The imine intermediate is then reduced using a suitable reducing agent such as sodium borohydride to yield the corresponding amine.

Acylation: The amine is then acylated with 4-ethoxybenzoyl chloride in the presence of a base like triethylamine to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the ethoxy or methoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides or phenols.

Scientific Research Applications

4-ethoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacological agent, particularly in the development of drugs targeting neurological disorders.

Biology: The compound is used in biochemical assays to study receptor-ligand interactions.

Materials Science: It is explored for its potential use in the synthesis of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide involves its interaction with specific molecular targets such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Benzamide Core

4-Substituted Benzamides

• 4-Chloro-N-[2-(piperidin-1-yl)ethyl]benzamide monohydrate (CAS: N/A, molecular weight: 284.78 g/mol): The chloro substituent increases lipophilicity compared to the ethoxy group. Crystal structure analysis reveals a dihedral angle of 41.64° between the benzamide and piperidine rings, influencing molecular conformation .
• 4-Methyl analog (CAS: N/A): The methyl group reduces polarity, enhancing membrane permeability. The dihedral angle (31.63°) and chair conformation of the piperidine ring are similar to the target compound .
• 3,4,5-Trihydroxy-N-[2-(4-hydroxyphenyl)ethyl]benzamide : Polar hydroxyl groups confer potent antioxidant activity (IC50 = 22.8 μM for DPPH scavenging), contrasting with the ethoxy/methoxy groups in the target compound, which may prioritize CNS penetration over antioxidant effects .

Functional Group Replacements

• N-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-4-nitro-N-(2-pyridinyl)benzamide (p-MPPF) : Replacing piperidine with piperazine and introducing a nitro group yields a serotonin-1A receptor antagonist (ID50 = 3 mg/kg in hypothermia assays). The target compound’s piperidine moiety may alter receptor selectivity .

Piperidine/Piperazine Derivatives

• 1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives: Anti-acetylcholinesterase (AChE) activity is enhanced by bulky para-substituents on the benzamide (e.g., IC50 = 0.56 nM for compound 21). The target compound’s ethoxy group may similarly modulate AChE affinity .
• N-(2-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethoxy)ethyl)-4-(thiophen-3-yl)benzamide : Piperazine-linked benzamides with thiophene substituents show varied receptor binding. The target compound’s piperidine and methoxyphenyl groups could confer distinct pharmacokinetic profiles .

Structural Conformation and Crystallography

• Hydrogen Bonding : In hydrated crystals (e.g., 4-chloro analog), water-mediated O–H⋯N and N–H⋯O bonds stabilize supramolecular chains. The ethoxy group in the target compound may reduce crystal lattice interactions compared to polar substituents .

Biological Activity

4-ethoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and therapeutic applications based on diverse research findings.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C23H30N2O3
Molecular Weight	418.96 g/mol
LogP	3.8314
Polar Surface Area	42.308 Ų
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	1

Anticancer Properties

Research has indicated that compounds similar to 4-ethoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide exhibit significant anticancer activity. For instance, derivatives of the oxadiazole heterocycle have shown efficacy against various cancer cell lines, including human colon adenocarcinoma and breast cancer cells, with IC50 values ranging from 15 nM to over 1000 nM depending on the specific derivative and target cell line .

The biological activity of this compound may be attributed to its ability to inhibit multiple protein targets involved in cancer progression, including:

• Histone Deacetylases (HDACs) : These enzymes play a crucial role in regulating gene expression and are often upregulated in cancer cells.
• Phosphodiesterases (PDEs) : Inhibiting PDEs can lead to increased levels of cyclic nucleotides, promoting apoptosis in cancer cells .

Anti-inflammatory Effects

In addition to its anticancer properties, the compound has been noted for anti-inflammatory activity. It has been shown to inhibit the release of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating inflammatory diseases .

Study on Anticancer Activity

A study conducted on various derivatives demonstrated that certain modifications in the chemical structure led to enhanced cytotoxic effects against a panel of cancer cell lines. For example, a derivative with a similar piperidine structure was found to have an IC50 value of approximately 92.4 μM against eleven different cancer cell lines .

Study on Anti-inflammatory Activity

In another study focusing on inflammatory responses, compounds with similar structures were tested for their ability to modulate cytokine release in vitro. Results indicated that specific analogs significantly reduced TNF-α levels in lung tissues exposed to lipopolysaccharide (LPS), highlighting their potential as therapeutic agents for respiratory inflammation .